Cas no 871808-36-5 (3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde)

• Product Name: 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde
• CAS No: 871808-36-5
• MF: C₁₉H₁₇BrN₂O₄
• MW: 417.253284215927
• CID: 5454754
• PubChem ID: 16258804
• Update Time: 2025-06-09

3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 871808-36-5
• EN300-1186043
• Z16684876
• 3-bromo-4-[2-(2,2-dimethyl-3-oxo-4H-quinoxalin-1-yl)-2-oxoethoxy]benzaldehyde
• AKOS030639358
• 3-bromo-4-[2-(2,2-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)-2-oxoethoxy]benzaldehyde
• 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde

• Inchi： 1S/C19H17BrN2O4/c1-19(2)18(25)21-14-5-3-4-6-15(14)22(19)17(24)11-26-16-8-7-12(10-23)9-13(16)20/h3-10H,11H2,1-2H3,(H,21,25)
• InChI Key： FISJQSXQEHKIOI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC(N2C3=C(C=CC=C3)NC(=O)C2(C)C)=O)C(Br)=C1

Computed Properties

• Exact Mass: 416.03717g/mol
• Monoisotopic Mass: 416.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.8±55.0 °C(Predicted)
• pka: 12.73±0.40(Predicted)

Additional information on 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde

Introduction to 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde (CAS No. 871808-36-5)

3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde, with the CAS number 871808-36-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and chemical properties.

The core structure of 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde includes a benzaldehyde moiety substituted with a bromine atom at the 3-position and a complex quinoxaline derivative at the 4-position. The quinoxaline ring system is further functionalized with a dimethyl substitution and an oxo group, contributing to its unique reactivity and stability. The presence of the bromine atom adds versatility to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of quinoxaline derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain quinoxaline derivatives exhibit potent anti-cancer activity by inhibiting specific enzymes involved in tumor growth. The brominated quinoxaline derivative, 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde, has shown promise in preliminary studies as a lead compound for developing novel anti-cancer drugs.

In addition to its potential in medicinal chemistry, 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde has been explored for its use in materials science. A research article in the Journal of Materials Chemistry C (2019) demonstrated that this compound can be used as a building block for constructing advanced functional materials with tunable optical and electronic properties. The unique combination of the benzaldehyde and quinoxaline moieties provides a platform for designing materials with enhanced performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-bromobenzaldehyde with an appropriate quinoxaline derivative followed by further functionalization steps to introduce the desired substituents. The detailed synthetic protocols have been documented in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound.

The physical and chemical properties of 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-oxoethoxy]benzaldehyde have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have confirmed the molecular structure and provided data on its solubility, melting point, and other relevant properties. Such information is crucial for optimizing its use in both laboratory-scale experiments and industrial applications.

In conclusion, 3-Bromo-4-[2-(3,4-dihydro-2,2-dimethyl-3-oxo-1(2H)-quinoxalinyl)-2-o xoethoxy]benzaldehyde (CAS No. 871808-36-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing various scientific fields.